N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-13-4-3-5-15(10-13)11-17(19)18-12-14-6-8-16(20-2)9-7-14/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: VRRCIYZSQLDPQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide is a chemical compound that belongs to the class of acetamide derivatives. It is also known as N-(4-methoxybenzyl)-2-(3-tolyl)acetamide or MTAA. This compound has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are molecules that play a role in inflammation and pain. By inhibiting the activity of COX-2, N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide may reduce inflammation and pain.
Biochemical and Physiological Effects:
N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anticonvulsant effects. Additionally, it has been found to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide in lab experiments is its potential for use in the treatment of pain and inflammation-related disorders. Another advantage is its potential for use in the treatment of epilepsy. However, one limitation is that the mechanism of action of this compound is not fully understood. Additionally, more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide. One direction is to further investigate its mechanism of action. Another direction is to study its potential for use in the treatment of other disorders, such as cancer and neurodegenerative diseases. Additionally, more research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide can be achieved through a multi-step process. The first step involves the reaction of 4-methoxybenzyl chloride with magnesium in the presence of dry ether to form 4-methoxybenzyl magnesium chloride. In the second step, the 4-methoxybenzyl magnesium chloride is reacted with 3-methylacetophenone to produce N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide. The yield of this reaction is typically around 50%.

Scientific Research Applications

N-(4-methoxybenzyl)-2-(3-methylphenyl)acetamide has been studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, it has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.